Cas no 10108-56-2 (N-butylcyclohexanamine)

• Product Name: N-butylcyclohexanamine
• CAS No: 10108-56-2
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD01735200
• CID: 191180
• PubChem ID: 24946
• Update Time: 2025-11-01

N-butylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,N-butyl-
• N-butylcyclohexylamine
• butyl cyclohexylamine
• Cyclohexylbutylamine
• EINECS 233-294-6
• N-Butylcyclohexaylamine
• N-cyclohexylbutylamine
• N-n-butylcyclohexylamine
• (Butylamino)cyclohexane
• N-butylcyclohexanamine
• 8HI5X9ZR2A
• SCHEMBL271797
• HSDB 2770
• AI3-11527
• n-Butyl-N-cyclohexylamine #
• CYCLOHEXYL-N-BUTYLAMINE
• DTXSID30905938
• 10108-56-2
• Cyclohexylamine, N-butyl-
• NS00044644
• EN300-32369
• 4-12-00-00020 (Beilstein Handbook Reference)
• N-BUTYL CYCLOHEXYLAMINE [HSDB]
• Q27270518
• Cyclohexanamine, N-butyl-
• AKOS000234978
• UNII-8HI5X9ZR2A
• BRN 2346039
• Butylcyclohexylamine
• N-Butyl-N-(cyclohexyl)amine
• Cyclohexane, (butylamino)-
• Butylcyclohexylamin
• N-BUTYL CYCLOHEXYLAMINE

• MDL： MFCD01735200
• Inchi： 1S/C10H21N/c1-2-3-9-11-10-7-5-4-6-8-10/h10-11H,2-9H2,1H3
• InChI Key： VXXLEXCQCSPKFI-UHFFFAOYSA-N
• SMILES： N(CCCC)C1CCCCC1

Computed Properties

• Exact Mass: 155.16700
• Monoisotopic Mass: 155.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.9

Experimental Properties

• Density: 0.8429 (estimate)
• Melting Point: 208.3°C
• Boiling Point: 209.13°C (estimate)
• Flash Point: 72.1°C
• Refractive Index: 1.4552 (estimate)
• PSA: 12.03000
• LogP: 3.09970

N-butylcyclohexanamine Security Information

• Safety Term：AMINES. A skin irritant. Combustible when exposed to heat or flame. To fight fire, use alcohol foam. When heated to decomposition it emits toxic fumes of NOx."> A poison by ingestion. Moderately toxic by skin contact. See also AMINES. A skin irritant. Combustible when exposed to heat or flame. To fight fire, use alcohol foam. When heated to decomposition it emits toxic fumes of NOx.
• Storage Condition：库房低温干燥通风,与氧化剂、食品原料分开存放

Additional information on N-butylcyclohexanamine

Recent Advances in the Study of N-butylcyclohexanamine (CAS: 10108-56-2) in Chemical Biology and Pharmaceutical Research

N-butylcyclohexanamine (CAS: 10108-56-2) is a cyclohexylamine derivative that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of N-butylcyclohexanamine derivatives as potential central nervous system (CNS) agents. The research team synthesized a series of analogs and evaluated their binding affinities to various neurotransmitter receptors. Notably, one derivative exhibited selective binding to serotonin receptors (5-HT2A), suggesting potential applications in neuropsychiatric disorders.

In the area of synthetic chemistry, a novel catalytic asymmetric synthesis method for N-butylcyclohexanamine was developed and reported in Angewandte Chemie (2024). This breakthrough offers a more efficient and enantioselective route to produce the compound, which could significantly impact its pharmaceutical applications. The method utilizes a chiral phosphoric acid catalyst to achieve high enantiomeric excess (up to 98% ee) under mild reaction conditions.

Pharmacokinetic studies of N-butylcyclohexanamine have also advanced significantly. Research published in Drug Metabolism and Disposition (2023) characterized its metabolic pathways in human liver microsomes, identifying CYP3A4 as the primary enzyme responsible for its metabolism. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens in potential therapeutic applications.

Emerging applications in drug delivery systems have been explored in recent nanotechnology research. A 2024 study in ACS Nano demonstrated the use of N-butylcyclohexanamine as a functional component in pH-responsive nanoparticles for targeted drug delivery to tumor tissues. The compound's amine group was modified to create a stimuli-responsive linker that releases therapeutic payloads specifically in the acidic tumor microenvironment.

While these developments are promising, challenges remain in the clinical translation of N-butylcyclohexanamine-based therapeutics. Current research efforts are focusing on improving its selectivity, reducing potential side effects, and optimizing its physicochemical properties for better drug-like characteristics. The compound's versatility continues to make it an interesting subject for multidisciplinary research at the interface of chemistry, biology, and medicine.